![molecular formula C12H11ClN2O B8696279 2-Amino-3-[(4-chlorobenzyl)oxy]pyridine](/img/structure/B8696279.png)
2-Amino-3-[(4-chlorobenzyl)oxy]pyridine
Cat. No. B8696279
M. Wt: 234.68 g/mol
InChI Key: JZCZYTJBQYMAAI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05409943
Procedure details
A mixture of 2-amino-3-hydroxy pyridine (3.45 g, 0.313 mol), dichloromethane (20 ml) and 40% aqueous sodium hydroxide solution (20 ml) was stirred for five minutes, then 2chlorobenzyl bromide (6.09 g, 0.0315 mol) and Adogen 464 (3 ml) were added and stirring continued for 16 hours. The mixture was diluted with water and extracted with dichloromethane. Drying and evaporation of the organic extracts, and trituration with ether gave the desired product. Yield 3.5 g (48%), m.p. 121°-123 ° C.
Name
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[C:7]([OH:8])=[CH:6][CH:5]=[CH:4][N:3]=1.Cl[CH2:10][Cl:11].[OH-].[Na+].Cl[C:15]1[CH:22]=C[CH:20]=[CH:19][C:16]=1[CH2:17]Br>CCCCCCCC[N+](CCCCCCCC)(CCCCCCCC)C.[Cl-].O>[NH2:1][C:2]1[C:7]([O:8][CH2:17][C:16]2[CH:19]=[CH:20][C:10]([Cl:11])=[CH:22][CH:15]=2)=[CH:6][CH:5]=[CH:4][N:3]=1 |f:2.3,5.6|
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Inputs
Step One
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Name
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|
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Quantity
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3.45 g
|
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Type
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reactant
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Smiles
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NC1=NC=CC=C1O
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|
Name
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|
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Quantity
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20 mL
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Type
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reactant
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Smiles
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ClCCl
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Name
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|
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Quantity
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20 mL
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Step Two
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Name
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Quantity
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6.09 g
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Type
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reactant
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Smiles
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ClC1=C(CBr)C=CC=C1
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|
Name
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Quantity
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3 mL
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Type
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catalyst
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Smiles
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CCCCCCCC[N+](C)(CCCCCCCC)CCCCCCCC.[Cl-]
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Step Three
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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was stirred for five minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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stirring
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WAIT
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Type
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WAIT
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|
Details
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continued for 16 hours
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Duration
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16 h
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with dichloromethane
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CUSTOM
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Type
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CUSTOM
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Details
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Drying
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporation of the organic extracts, and trituration with ether
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
